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Compound of Interest

Carbonodithioic acid, O,S-dimethyl!
Compound Name:
ester

Cat. No.: B034010

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive structural analysis of O,S-dimethyl
dithiocarbonate, a sulfur-containing organic compound with applications as a chemical
intermediate. Due to the limited availability of direct experimental data for O,S-dimethyl
dithiocarbonate, this document synthesizes known information and supplements it with
comparative data from its more extensively studied isomer, S,S'-dimethyl dithiocarbonate, and
computational predictions. This guide is intended to serve as a foundational resource for
researchers and professionals in drug development and materials science, offering insights into
the molecule's synthesis, spectroscopic characteristics, and structural parameters.

Introduction

O,S-dimethyl dithiocarbonate belongs to the family of dithiocarbonates, which are esters of
dithiocarbonic acid. These compounds are characterized by the presence of a carbonyl group
double-bonded to one oxygen and single-bonded to two sulfur atoms, or isomers thereof. While
its isomer, S,S'-dimethyl dithiocarbonate, has been more widely studied, O,S-dimethyl
dithiocarbonate is a reagent in the synthesis of various organic molecules, including alkyl-
ureas[1]. A thorough understanding of its structural and electronic properties is crucial for its
effective application in synthetic chemistry and for the design of novel molecules in drug
discovery.
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Physicochemical Properties

A summary of the known physicochemical properties of O,S-dimethyl dithiocarbonate and its
isomer, S,S'-dimethyl dithiocarbonate, is presented in Table 1.

Property 0-,S-.Dimethyl S,-S'-.Dimethyl
Dithiocarbonate Dithiocarbonate

Molecular Formula C3He0OS2 C3He0OS2

Molecular Weight 122.21 g/mol 122.21 g/mol [2][3][4]

CAS Number Not available 868-84-8[2][3]1[4]

Appearance - Colorless liquid[5]

Density - 1.1705 g/cm3 at 25 °C[2][5]

Boiling Point - 169 °C[3][5]

Refractive Index - 1.5485 at 20 °C[2][5]

Synthesis and Experimental Protocols

Synthesis of O,S-Dimethyl Dithiocarbonate

A documented synthesis of O,S-dimethyl dithiocarbonate involves a multi-step process. The
following protocol is adapted from patent literature describing its use as a reactant[1].

Experimental Protocol:

e Reaction with a Primary Amine: O,S-dimethyl dithiocarbonate is reacted with a primary
amine (R*NH2) at a molar ratio of approximately 1:1.1 to 1:1.2. The reaction is typically
carried out at a temperature between 20°C and 30°C for 2 to 3 hours. This step yields an O-
methyl thiocarbamate[1].

e Monitoring: The progress of the reaction can be monitored using gas chromatography (GC)
and 'H NMR analysis[1].
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The synthesis of the related S,S'-dimethyl dithiocarbonate is achieved by reacting methanol
and carbon disulfide with potassium hydroxide, followed by the addition of dimethyl sulfate[6].

Experimental Workflow

The general workflow for the synthesis and subsequent reaction of O,S-dimethyl
dithiocarbonate is depicted below.

Synthesis of O,S-Dimethyl Dithiocarbonate Reaction with Primary Amine
Starting Materials 0,S-Dimethyl Dithiocarbonate Primary Amine (R'NHz2)
A/ A/
Reaction at 20-30°C »{ Reaction (2-3 hours)
Analysis
A / A /
0,S-Dimethyl Dithiocarbonate O-Methyl Thiocarbamate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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